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Compound of Interest

Compound Name: 1,3-Dibromoisoquinoline

Cat. No.: B189538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

1,3-Dibromoisoquinoline, a key intermediate in various synthetic applications. This document

is intended to serve as a valuable resource for researchers, scientists, and professionals in the

field of drug development by consolidating available data on its melting point and solubility,

alongside standardized experimental protocols for their determination.

Core Physical Properties
1,3-Dibromoisoquinoline is a halogenated aromatic heterocyclic compound with the

molecular formula C₉H₅Br₂N. A summary of its key physical properties is presented below.

Property Value Reference(s)

Melting Point 145-150 °C

Solubility Data not available

While specific quantitative solubility data for 1,3-Dibromoisoquinoline in common organic

solvents is not readily available in the reviewed literature, the general solubility characteristics

can be inferred from its structure and the properties of similar bromo-substituted heterocyclic

compounds. It is anticipated to exhibit solubility in a range of common organic solvents. For

precise quantitative analysis, a standardized experimental protocol is recommended.
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Experimental Protocols
Determination of Melting Point
The melting point of 1,3-Dibromoisoquinoline can be determined using the capillary method.

Methodology:

Sample Preparation: A small, finely powdered sample of 1,3-Dibromoisoquinoline is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A standard melting point apparatus equipped with a calibrated thermometer or an

automated digital instrument is used.

Heating: The capillary tube is placed in the heating block of the apparatus. The temperature

is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the expected melting

point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. The melting point is reported as a range.

Determination of Solubility
A standardized protocol for determining the solubility of 1,3-Dibromoisoquinoline in various

solvents involves the shake-flask method followed by quantitative analysis.

Methodology:

Solvent Selection: A range of solvents of varying polarity should be selected for the analysis

(e.g., water, methanol, ethanol, acetone, dimethyl sulfoxide (DMSO), etc.).

Equilibration: An excess amount of 1,3-Dibromoisoquinoline is added to a known volume

of each solvent in a sealed vial. The vials are then agitated in a constant temperature water

bath or shaker until equilibrium is reached (typically 24-48 hours).

Sample Preparation: After equilibration, the suspension is allowed to settle. A sample of the

supernatant is carefully withdrawn and filtered through a syringe filter (e.g., 0.22 µm) to
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remove any undissolved solid.

Quantitative Analysis: The concentration of 1,3-Dibromoisoquinoline in the filtered solution

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with a calibrated standard curve.

Calculation: The solubility is calculated from the measured concentration and expressed in

appropriate units (e.g., mg/mL or mol/L).

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for the systematic assessment of the

solubility of a compound like 1,3-Dibromoisoquinoline.
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Solubility Assessment Workflow

Start: Obtain Pure Sample of 1,3-Dibromoisoquinoline

Select a Range of Solvents (Polar & Non-polar)

Perform Qualitative Solubility Test (Visual Observation)

Perform Quantitative Solubility Measurement (Shake-Flask Method)

Equilibrate Excess Solute in Solvent

Filter to Obtain Saturated Solution

Analyze Concentration (e.g., by HPLC)

Calculate and Report Solubility

End

Click to download full resolution via product page

Caption: A logical workflow for determining the solubility of 1,3-Dibromoisoquinoline.
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This guide provides the currently available physical property data for 1,3-Dibromoisoquinoline
and outlines standard methodologies for the experimental determination of these properties.

While quantitative solubility data is not yet publicly available, the provided protocols offer a

robust framework for its determination in a research setting.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,3-Dibromoisoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189538#physical-properties-of-1-3-
dibromoisoquinoline-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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